Cas no 330985-23-4 (tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate)

• Product Name: tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate
• CAS No: 330985-23-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 1088904
• PubChem ID: 21334263
• Update Time: 2025-10-31

tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate
• tert-butyl 1-pyridin-3-ylpiperidine-4-carboxylate
• DTXSID70612598
• tert-Butyl1-(pyridin-3-yl)piperidine-4-carboxylate
• 330985-23-4

• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)12-6-9-17(10-7-12)13-5-4-8-16-11-13/h4-5,8,11-12H,6-7,9-10H2,1-3H3
• InChI Key： LZJIQHSJSOPLNG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCN(C2C=NC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate

Research Brief on tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate (CAS: 330985-23-4): Recent Advances and Applications

In recent years, tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate (CAS: 330985-23-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and pyridine substituent, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The unique structural features of this compound, including its tert-butyl ester group, contribute to its stability and reactivity, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the role of tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to modulate their activity with high specificity is a key focus of drug discovery. Researchers have utilized this compound to develop derivatives that exhibit potent inhibitory effects against specific kinases, such as JAK2 and PI3K, which are implicated in various cancers. The tert-butyl group in the molecule has been shown to enhance the pharmacokinetic properties of these derivatives, improving their bioavailability and metabolic stability.

Another area of application for tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate is in the design of ligands for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are targeted by approximately 34% of FDA-approved drugs. The pyridine and piperidine moieties of this compound provide a rigid framework that can be modified to achieve high affinity and selectivity for specific GPCR subtypes. Recent work has demonstrated its utility in the development of antagonists for serotonin and dopamine receptors, which are relevant to psychiatric and neurological disorders.

In addition to its pharmacological applications, tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate has been employed in chemical biology studies to probe enzyme mechanisms and protein-ligand interactions. For instance, it has been used as a building block in the synthesis of activity-based probes (ABPs) for proteases, enabling the visualization and quantification of enzyme activity in complex biological systems. These tools are invaluable for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis and optimization of tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate have also been the subject of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency and scalability of its production. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular features that contribute to its biological activity, guiding the design of more potent and selective analogs.

In conclusion, tert-Butyl 1-(pyridin-3-yl)piperidine-4-carboxylate (CAS: 330985-23-4) continues to be a compound of great utility in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to GPCR ligand design and chemical probe synthesis. Ongoing research is expected to further expand its role in drug discovery and mechanistic studies, underscoring its importance as a versatile intermediate in medicinal chemistry.